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Compound of Interest

Compound Name: Leniolisib

Cat. No.: B608518

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of Leniolisib for
long-term experiments. Below you will find troubleshooting guides and frequently asked
guestions to ensure the integrity of your research.

Leniolisib Storage and Stability

Proper storage and handling of Leniolisib are critical for maintaining its efficacy and ensuring
reproducible experimental outcomes. The following tables summarize the recommended
storage conditions and solubility data.

Table 1: Leniolisib Long-Term Storage Conditions
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Condition Temperature Humidity Additional Notes

Excursions permitted
between 15°C to 30°C
Solid Form (As 20°C to 25°C (68°F to (59°F to 86°F). Do not
) Controlled ] ]
dispensed) 77°F) refrigerate. Store in

the original container.

[1]

Aliquot to avoid
repeated freeze-thaw
cycles.[2] The long-
term stability of stock
Stock Solutions solutions has not been
(General) 20°C or-80°C N/A publicly detailed;
preparing fresh
solutions is
recommended for

maximal efficacy.

Table 2: Leniolisib Solubility for In Vitro Experiments

Solvent/Formulation System Achievable Concentration

10% DMSO + 40% PEG300 + 5% Tween-80 +

) = 2.5 mg/mL (5.55 mM)[2]
45% Saline

10% DMSO + 90% (20% SBE-B-CD in Saline) > 2.5 mg/mL (5.55 mM)[2]

10% DMSO + 90% Corn QOil = 2.5 mg/mL (5.55 mM)[2]

General Aqueous Solubility <1 mg/mL[3]

Experimental Protocols & Signalling Pathway
Methodology for Preparing a Leniolisib Formulation

To achieve a working solution of Leniolisib, for example in a formulation of 10% DMSO, 40%
PEG300, 5% Tween-80, and 45% Saline, the following sequential mixing process is advised:
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Start by dissolving Leniolisib in DMSO to create a concentrated stock solution.

To prepare a 1 mL working solution, take the required volume of the DMSO stock and add it
to the PEG300, ensuring the mixture is homogenous.

Next, add the Tween-80 to the DMSO/PEG300 mixture and mix thoroughly.

Finally, add the saline to reach the final volume of 1 mL and mix until a clear solution is
obtained.[2]

Leniolisib and the PI3BKd Signaling Pathway

Leniolisib is a selective inhibitor of the phosphoinositide 3-kinase delta (PI3Kd) enzyme.[4][5]
In certain immune disorders, such as Activated PI3Kd Syndrome (APDS), this pathway is
overactive.[6][7] Leniolisib works by blocking the activity of PI3Kd, which in turn modulates
downstream signaling through the AKT/mTOR pathway.[8][9] This inhibition helps to normalize
immune cell function.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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